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Compound of Interest

Compound Name: beta-Carotene-d8

Cat. No.: B15139026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available 3-Carotene-d8
standards, their analytical applications, and detailed methodologies for their use in research
and development. 3-Carotene-d8, a deuterated isotopologue of 3-carotene, serves as an
invaluable internal standard for mass spectrometry-based quantification, enabling precise and
accurate measurement of 3-carotene in complex biological matrices.

Commercially Available B-Carotene-d8

-Carotene-d8 is available from various chemical suppliers as a high-purity reference material.
This stable isotope-labeled compound is crucial for studies in clinical and food research,
particularly for pharmacokinetic and metabolic profiling.

Product Specifications

Quantitative data for a commercially available B-Carotene-d8 standard is summarized in the
table below. This information is critical for accurate experimental design and data interpretation.
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Parameter Value Source

CAS Number 53163-44-3 MedChemExpress
Molecular Formula CaoHasDs MedChemExpress
Molecular Weight 544.92 g/mol MedChemExpress
Purity 96.42% MedChemExpress

Analytical Applications and Experimental Protocols

-Carotene-d8 is predominantly utilized as an internal standard in chromatographic and mass
spectrometric methods to correct for analyte loss during sample preparation and instrumental
analysis. Its chemical and physical properties closely mimic that of the endogenous analyte, (3-
carotene, ensuring co-elution and similar ionization efficiency, which are essential for accurate
quantification.

Quantification of B-Carotene in Human Plasma by LC-
MS/MS

This protocol outlines a common application of 3-Carotene-d8 for the quantification of 3-
carotene in human plasma, a method frequently employed in clinical research and nutritional
studies.

2.1.1. Materials and Reagents

e [(-Carotene-d8 (Internal Standard)
e [(-Carotene (Analyte Standard)

e Human Plasma (e.g., K2EDTA)

* Hexane

» Ethanol

e Methanol
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o Methyl-tert-butyl ether (MTBE)

o Water (LC-MS grade)

e Solid-Phase Extraction (SPE) Cartridges (e.g., aminopropyl-bonded silica)
2.1.2. Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 3-carotene in
human plasma using B-Carotene-d8 as an internal standard.
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Sample Preparation

Plasma Sample

Y

Spike with
B-Carotene-d8 (IS)

Y

Protein Precipitation
(e.g., with Ethanol)

Y

Liquid-Liquid Extraction
(e.g., with Hexane)

Y

Evaporation to Dryness

Y

Reconstitution in
Injection Solvent

1
Solid-Phase Extract?n (Optional)

Load Reconstituted Sample

Y

Wash Cartridge

Y

Elute Analyte and IS

1
LC-MS/I\QS Analysis

Inject into LC-MS/MS [«

Y

Chromatographic Separation

Y

Mass Spectrometric Detection

Y

Quantification
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 To cite this document: BenchChem. [Commercially Available 3-Carotene-d8 Standards: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139026#commercially-available-beta-carotene-d8-
standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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